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Introduction

Methylpiperidino pyrazole (MPP) is a potent and highly selective nonsteroidal antagonist of

the Estrogen Receptor Alpha (ERα).[1][2] With a significantly higher binding affinity for ERα

over ERβ (over 200-fold selectivity), MPP is an invaluable tool for researchers studying the

specific roles of ERα-mediated signaling pathways in various physiological and pathological

processes, including certain types of cancer.[2][3] MPP has been shown to induce apoptosis in

endometrial cancer cell lines and can reverse the effects of β-estradiol.[1] In cell-based assays,

it effectively inhibits ERα transcriptional activation.[4] These application notes provide detailed

protocols for the preparation of MPP stock solutions for use in a range of experimental settings.

Mechanism of Action

MPP exerts its effects by selectively binding to ERα, thereby blocking the binding of its natural

ligand, estradiol, and inhibiting the subsequent downstream signaling cascades.[5] Studies

have shown that MPP reduces the phosphorylation of ERα without altering the phosphorylation

of Akt.[1] Its antagonistic effects on ERα have been demonstrated to be complete at

concentrations where it shows no agonist or antagonist activity on ERβ.[6] The cellular
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response to MPP can involve the modulation of various signaling pathways, including those

that regulate cell proliferation and apoptosis.

Quantitative Data Summary
The following tables summarize the key quantitative data for Methylpiperidino pyrazole,

compiled from various suppliers and publications.

Table 1: Chemical and Physical Properties

Property Value Reference

Synonym MPP [7][8]

Molecular Formula C₂₉H₃₁N₃O₃ [4][7][8]

Molecular Weight 469.6 g/mol [4][7][8][9]

Purity ≥98% [7][8]

Appearance Crystalline solid [7][8]

Table 2: Solubility Data

Solvent Solubility Reference

Dimethylformamide (DMF) ~14 mg/mL [4][7][8]

Dimethyl sulfoxide (DMSO) ~5 mg/mL [4][7][8][9]

Ethanol ~3 mg/mL [4][7][8]

1:8 solution of DMF:PBS (pH

7.2)
~0.11 mg/mL [7][8]

Water Insoluble [10]

Table 3: Biological Activity
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Parameter Value Receptor Reference

Ki 5.6 nM ERα [4][7]

Ki 2.3 µM ERβ [4][7]

IC₅₀ 80 nM
ERα transcriptional

activation
[4][7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM MPP Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MPP in DMSO, a common

solvent for in vitro experiments.

Materials:

Methylpiperidino pyrazole (MPP) powder

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing MPP: Carefully weigh out the desired amount of MPP powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.696

mg of MPP (Molecular Weight = 469.6 g/mol ).
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Dissolution: Add the weighed MPP powder to a sterile microcentrifuge tube or amber glass

vial. Using a calibrated pipette, add the calculated volume of anhydrous DMSO. For a 10 mM

solution, add 1 mL of DMSO to 4.696 mg of MPP.

Mixing: Tightly cap the tube or vial and vortex thoroughly until the MPP is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid dissolution if

necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 1 year).[10] When stored as a powder at -20°C, MPP is stable for at

least two years.[7]

Protocol 2: Preparation of Working Solutions for Cell Culture Experiments

This protocol outlines the dilution of the MPP stock solution to final working concentrations for

treating cells in culture.

Materials:

10 mM MPP stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Pipettes and sterile, filtered pipette tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM MPP stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations. For example, to prepare a 100 µM working solution,

dilute the 10 mM stock 1:100 in culture medium.

Final Concentration: Add the appropriate volume of the working solution to your cell culture

plates to reach the final desired experimental concentration. Ensure that the final
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concentration of DMSO in the culture medium is kept low (typically ≤ 0.1%) to avoid solvent-

induced cellular toxicity. A vehicle control (medium with the same final concentration of

DMSO) should always be included in experiments.

Immediate Use: It is recommended to prepare fresh working solutions for each experiment

and use them immediately. Do not store aqueous solutions of MPP for more than one day.[7]

[8]

Visualizations
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Caption: A diagram illustrating MPP's mechanism as a selective ERα antagonist.

Experimental Workflow for Preparing MPP Stock Solution
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Caption: A workflow diagram for the preparation of an MPP stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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